Cas no 933742-81-5 (3-{[1,2,4]triazolo[4,3-a]pyridin-3-yl}propanoic acid)

• Product Name: 3-{[1,2,4]triazolo[4,3-a]pyridin-3-yl}propanoic acid
• CAS No: 933742-81-5
• MF: C₉H₉N₃O₂
• MW: 191.186661481857
• MDL: MFCD10034602
• CID: 4666112
• Update Time: 2025-10-31

3-{[1,2,4]triazolo[4,3-a]pyridin-3-yl}propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-([1,2,4]triazolo[4,3-a]pyridin-3-yl)propanoic acid
• 3-[1,2,4]Triazolo[4,3-a]pyridin-3-yl-propionic acid
• 1,2,4-Triazolo[4,3-a]pyridine-3-propanoic acid
• 3-{[1,2,4]triazolo[4,3-a]pyridin-3-yl}propanoic acid

• MDL： MFCD10034602
• Inchi： 1S/C9H9N3O2/c13-9(14)5-4-8-11-10-7-3-1-2-6-12(7)8/h1-3,6H,4-5H2,(H,13,14)
• InChI Key： QGVSNCJYPULNLT-UHFFFAOYSA-N
• SMILES： C12=NN=C(CCC(O)=O)N1C=CC=C2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Triazolopyridines

Additional information on 3-{[1,2,4]triazolo[4,3-a]pyridin-3-yl}propanoic acid

Comprehensive Overview of 3-{[1,2,4]triazolo[4,3-a]pyridin-3-yl}propanoic acid (CAS No. 933742-81-5)

3-{[1,2,4]triazolo[4,3-a]pyridin-3-yl}propanoic acid (CAS No. 933742-81-5) is a heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. The compound features a [1,2,4]triazolo[4,3-a]pyridine core, which is known for its versatility in drug design and biological activity. Researchers are increasingly exploring its potential applications in kinase inhibition, anti-inflammatory agents, and central nervous system (CNS) therapeutics, aligning with current trends in precision medicine and targeted therapy.

The molecular structure of 3-{[1,2,4]triazolo[4,3-a]pyridin-3-yl}propanoic acid combines a triazole ring fused with a pyridine moiety, offering a robust scaffold for chemical modifications. This adaptability makes it a valuable intermediate in synthesizing derivatives with enhanced bioavailability or selectivity. Recent studies highlight its role in addressing drug-resistant infections and neurodegenerative diseases, topics frequently searched in academic and industrial databases. Its CAS No. 933742-81-5 serves as a critical identifier for regulatory and safety documentation, ensuring compliance in global markets.

From a synthetic chemistry perspective, the compound’s propanoic acid side chain facilitates conjugation with other functional groups, enabling the development of prodrugs or bioconjugates. This feature is particularly relevant in the context of ADC (antibody-drug conjugate) research, a trending area in oncology. Additionally, its potential as a fluorescence probe or metal chelator has been explored, catering to the growing demand for multifunctional compounds in diagnostics and materials science.

Environmental and green chemistry considerations are also pivotal in discussions about 3-{[1,2,4]triazolo[4,3-a]pyridin-3-yl}propanoic acid. Researchers are optimizing its synthesis routes to minimize waste and energy consumption, responding to the global push for sustainable practices. The compound’s stability under physiological conditions further supports its candidacy for long-acting formulations, a key focus in drug delivery innovations.

In summary, 3-{[1,2,4]triazolo[4,3-a]pyridin-3-yl}propanoic acid (CAS No. 933742-81-5) exemplifies the intersection of medicinal chemistry and materials science, addressing both historical challenges and emerging needs. Its multifaceted applications—from therapeutic development to diagnostic tools—underscore its relevance in contemporary scientific discourse, making it a compound of enduring interest.